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Compound of Interest

Compound Name: Phenazopyridine-d5

Cat. No.: B13442909

Disclaimer: This document provides a summary of available safety information. A complete
Safety Data Sheet (SDS) for Phenazopyridine-d5 was not available. The data presented is
primarily based on the non-deuterated analogue, Phenazopyridine Hydrochloride (CAS No.
136-40-3), and should be used as a proxy with the understanding that the toxicological
properties of the deuterated compound have not been fully investigated. All laboratory work
should be conducted with appropriate personal protective equipment and under the supervision
of qualified personnel.

Introduction

Phenazopyridine-d5 is a deuterated form of Phenazopyridine, an azo dye known for its
analgesic effects on the urinary tract.[1] It is intended for research use only and not for human,
therapeutic, or diagnostic applications.[1] This guide synthesizes available safety data to
provide researchers, scientists, and drug development professionals with a comprehensive
overview of its handling, storage, and potential hazards.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of
Phenazopyridine-d5 and its non-deuterated hydrochloride salt.
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Phenazopyridine

Propert Phenazopyridine-d5
SNy 2 Hydrochloride
CAS Number 1287380-98-6[1] 136-40-3
Molecular Formula C11HeDsN5s[1] C11H11Ns-HCI
Molecular Weight 218.27 g/mol [1] 249.70 g/mol
Red to violet solid (powdered
Appearance Powder[1] ]
solid)[2]
Melting Point Not available 240°C (464°F)[2]
Slightly soluble in cold water,
soluble in boiling water, acetic
Solubility Not available acid. Insoluble in acetone,
benzene, chloroform, ether,
toluene.
Room temperature, away from
Storage Temperature Room Temperature[1] heat, moisture, and direct light.

[3]

Toxicological Information

The toxicological data for Phenazopyridine-d5 is not available. The following data is for

Phenazopyridine Hydrochloride and should be considered as indicative for the deuterated

compound.
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Toxicity Metric Value Species Reference
Acute Oral LD50 472 mg/kg Rat [2]
Classified 2B
Carcinogenicity (Possible for human) [2]
by IARC

Kidneys, nervous
system, bladder,
Target Organs digestive system,

gastrointestinal tract.

[2]

[2]

Hazard Identification and Safety Precautions

Phenazopyridine Hydrochloride is classified as hazardous. The following table outlines its GHS

hazard classifications and corresponding precautionary statements.

Hazard Class

Hazard Statement

Acute toxicity, Oral (Category 4)

H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2)

H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A)

H319: Causes serious eye irritation.

Carcinogenicity (Category 2)

H351: Suspected of causing cancer.

Specific target organ toxicity — single exposure

(Category 3), Respiratory system

H335: May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE)

and Handling Guidelines:

e Engineering Controls: Use in a well-ventilated area, preferably in a fume hood.

o Eye/Face Protection: Wear safety glasses with side shields or goggles.
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o Skin Protection: Wear protective gloves and a lab coat.
o Respiratory Protection: If dust is generated, a NIOSH-approved respirator is recommended.

o General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Experimental Protocols and Workflows

Detailed experimental protocols for the synthesis or use of Phenazopyridine-d5 are not
publicly available in the safety data sheets. The following diagrams illustrate a general workflow
for handling potentially hazardous chemical compounds in a research setting and a simplified
representation of the potential toxicological concerns associated with Phenazopyridine.
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General Laboratory Workflow for Handling Phenazopyridine-d5
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General Laboratory Workflow for Handling Phenazopyridine-d5
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Potential Toxicological Pathways of Phenazopyridine
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Potential Toxicological Pathways of Phenazopyridine

First Aid Measures

The following first aid measures are based on the safety data for Phenazopyridine
Hydrochloride.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if

you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical

advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Conclusion
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While a comprehensive safety profile for Phenazopyridine-d5 is not yet established, the data
for its non-deuterated counterpart, Phenazopyridine Hydrochloride, indicates that it should be
handled as a hazardous substance with potential for acute toxicity, irritation, and
carcinogenicity. Researchers should adhere to strict safety protocols, utilize appropriate
personal protective equipment, and work in a well-ventilated environment to minimize exposure
risks. Further toxicological studies on the deuterated form are warranted to fully characterize its
safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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